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Compound of Interest

Compound Name: 3,3-Dimethylindolin-2-one

Cat. No.: B045635

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety and hazard information for
3,3-Dimethylindolin-2-one (CAS No. 19155-24-9). The information herein is compiled from
publicly available safety data sheets and chemical databases to guide researchers, scientists,
and drug development professionals in the safe handling and use of this compound.

Hazard Identification and Classification

3,3-Dimethylindolin-2-one is classified as a hazardous substance according to the Globally
Harmonized System of Classification and Labelling of Chemicals (GHS). The primary hazards
associated with this compound are acute oral toxicity, skin irritation, serious eye irritation, and
respiratory irritation.[1][2]

GHS Classification

The following table summarizes the GHS hazard classification for 3,3-Dimethylindolin-2-one.
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Hazard Class Category
Acute toxicity, Oral Category 4
Skin corrosion/irritation Category 2
Serious eye damage/eye irritation Category 2A

Specific target organ toxicity, single exposure;
i L Category 3
Respiratory tract irritation

Source: ECHA C&L Inventory[1]

Hazard Statements and Pictograms

The GHS classification corresponds to the following hazard statements and pictograms:

Pictogram Signal Word Hazard Statement

H302: Harmful if swallowed.[1]
[2] H315: Causes skin
t, ] irritation.[1][2] H319: Causes
laalt text Warning ) o
serious eye irritation.[1][2]
H335: May cause respiratory

irritation.[1][2]

Precautionary Measures and First Aid

A thorough understanding and implementation of precautionary measures are crucial when
handling 3,3-Dimethylindolin-2-one. The following tables outline the recommended
precautionary statements and first aid procedures.

Precautionary Statements
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Type P-Code Statement

Avoid breathing

Prevention P261 dust/fume/gas/mist/vapours/sp
ray.[1]
Wash hands thoroughly after
P264 _
handling.[1]
Do not eat, drink or smoke
P270 _ _
when using this product.[1]
Use only outdoors or in a well-
P271 _
ventilated area.[1]
Wear protective
P280 gloves/protective clothing/eye
protection/face protection.[1]
IF SWALLOWED: Get medical
Response P301+P317
help.[1]
IF ON SKIN: Wash with plenty
P302+P352

of water.[1]

IF INHALED: Remove person
P304+P340 to fresh air and keep

comfortable for breathing.[1]

IF IN EYES: Rinse cautiously

with water for several minutes.
P305+P351+P338 Remove contact lenses, if

present and easy to do.

Continue rinsing.[1]

Get medical help if you feel

P319

unwell.[1]
P330 Rinse mouth.[1]

If skin irritation occurs: Get
P332+P317

medical help.[1]
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If eye irritation persists: Get

P337+P317 )
medical help.[1]
Take off contaminated clothing
P362+P364 )
and wash it before reuse.[1]
Store in a well-ventilated
Storage P403+P233 place. Keep container tightly
closed.[1]
P405 Store locked up.[1]
Dispose of contents/container
Disposal P501 to an approved waste disposal

plant.[1]

Toxicological Information

The primary route of acute toxicity for 3,3-Dimethylindolin-2-one is through ingestion.

: Toxici

Route Species Value

Oral Rat LD50: 1261 mg/kg

Source: Material Safety Data Sheet

While a specific LD50 value is reported, detailed experimental protocols for 3,3-
Dimethylindolin-2-one are not publicly available. However, such studies are typically
conducted following standardized guidelines, such as those established by the Organisation for
Economic Co-operation and Development (OECD). The following sections describe the general
methodologies for key toxicological assessments.

Standardized Experimental Protocols (OECD
Guidelines)

The following are detailed methodologies for key toxicological experiments as per OECD
guidelines. These represent the standard procedures that would be employed to assess the
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hazards of a substance like 3,3-Dimethylindolin-2-one.

Acute Oral Toxicity - Acute Toxic Class Method (OECD
423)

This method is used to estimate the acute oral toxicity of a substance.

Objective: To determine the LD50 (median lethal dose) of a substance after a single oral

administration.

Methodology:

Animal Model: Typically, young adult female rats are used.

Housing and Fasting: Animals are housed in appropriate conditions and fasted (food, but not
water) overnight before dosing.

Dose Administration: The test substance is administered in a single dose by gavage. The
volume administered is based on the animal's body weight.

Dose Levels: A stepwise procedure is used with a small number of animals per step. Dosing
starts at a level expected to be toxic. Depending on the outcome (survival or death), the
dose for the next step is adjusted up or down.

Observations: Animals are observed for mortality, clinical signs of toxicity, and changes in
body weight for at least 14 days.

Necropsy: A gross necropsy is performed on all animals at the end of the observation period.

Data Analysis: The LD50 is estimated based on the mortality data from the different dose
levels.

Observe for 14 Days
(Mortality, Clinical Signs, | Gross Necropsy | Estimate LD50
Body Weight)

Single Oral Gavage
of Test Substance

A4

Overnight Fasting

Click to download full resolution via product page
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OECD 423 Acute Oral Toxicity Workflow

Acute Dermal Irritation/Corrosion (OECD 404)

This test assesses the potential of a substance to cause skin irritation or corrosion.

Objective: To determine the irritant or corrosive effects of a substance on the skin after a single
application.

Methodology:

Animal Model: Healthy, young adult albino rabbits are typically used.
e Preparation: The fur on the animal's back is clipped 24 hours before the test.

o Application: A small amount of the test substance (0.5 mL for liquids or 0.5 g for solids) is
applied to a small area of skin and covered with a gauze patch.

o Exposure: The patch is left in place for 4 hours.

o Observation: After patch removal, the skin is observed for erythema (redness) and edema
(swelling) at 1, 24, 48, and 72 hours.

o Scoring: The severity of the skin reactions is scored according to a standardized grading
system.

o Classification: The substance is classified as an irritant or non-irritant based on the mean
scores for erythema and edema.

Start: Select Animal Model
(e.g., Rabbits)

Apply Test Substance ' Observe and Score Skin Classify as Irritant
Clip Fur on Back }—»{ 10/5kin (0.5 or 0.5mL) Cover with Gauze Patch 4-hour Exposure (. 24, 48,72 hours) o Nommitant

Click to download full resolution via product page
OECD 404 Skin Irritation/Corrosion Workflow

Acute Eye Irritation/Corrosion (OECD 405)

This test evaluates the potential of a substance to cause eye irritation or corrosion.
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Objective: To determine the irritant or corrosive effects of a substance on the eye after a single
instillation.

Methodology:
e Animal Model: Healthy, young adult albino rabbits are typically used.
e Pre-examination: Both eyes of the animal are examined before the test.

« Instillation: A single dose of the test substance (0.1 mL for liquids or 0.1 g for solids) is
instilled into the conjunctival sac of one eye. The other eye serves as a control.

o Observation: The eyes are examined for corneal opacity, iris lesions, and conjunctival
redness and swelling at 1, 24, 48, and 72 hours after instillation.

e Scoring: The severity of the eye reactions is scored using a standardized grading system.

» Classification: The substance is classified based on the severity and reversibility of the
observed eye lesions.

Start: Select Animal Model Pre-examine Both Eyes | Instill Test Substance w.| Observe and Score Eyes
(e.g., Rabbits) 4 = into One Eye = (1, 24, 48, 72 hours)

Classify Irritancy Level —pe

v

Click to download full resolution via product page
OECD 405 Eye Irritation/Corrosion Workflow

Handling and Storage

Proper handling and storage procedures are essential to minimize exposure and ensure the
stability of 3,3-Dimethylindolin-2-one.

» Handling: Use in a well-ventilated area. Avoid contact with skin, eyes, and clothing. Avoid
formation of dust and aerosols. Wear appropriate personal protective equipment (PPE),
including chemical-resistant gloves, safety goggles, and a lab coat.
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o Storage: Store in a tightly closed container in a dry and well-ventilated place. Keep away
from incompatible materials such as strong oxidizing agents.

Emergency Procedures

In the event of an emergency, follow these procedures:

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Get medical attention.

o Skin Contact: In case of contact, immediately flush skin with plenty of water for at least 15
minutes while removing contaminated clothing and shoes. Get medical attention.

 Inhalation: Remove from exposure and move to fresh air immediately. If not breathing, give
artificial respiration. If breathing is difficult, give oxygen. Get medical attention.

 Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water. Get medical attention.

Disclaimer: This document is intended for informational purposes only and does not constitute
a complete safety and hazard assessment. It is the responsibility of the user to conduct a
thorough risk assessment and to consult the most current Safety Data Sheet (SDS) provided
by the supplier before handling 3,3-Dimethylindolin-2-one.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b045635#3-3-dimethylindolin-2-one-safety-and-
hazard-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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